N-(2,4-difluorophenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
• InChI: InChI=1S/C19H16F2N2O4S/c1-23(12-15-3-2-10-27-15)28(25,26)16-7-4-13(5-8-16)19(24)22-18-9-6-14(20)11-17(18)21/h2-11H,12H2,1H3,(H,22,24)
• InChI Key: MICGLRABNMOHPD-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H16F2N2O4S
• Molecular Weight: 406.4 g/mol

Description

N-(2,4-difluorophenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide, also known as DFB, is a chemical compound that has been studied for its potential applications in scientific research. It belongs to the class of sulfonamide compounds and has been shown to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis and characterization of compounds similar to N-(2,4-difluorophenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide, involving different types of benzamides and their derivatives, have been extensively studied. These studies include the synthesis of various acylthioureas, highlighting their potential in the development of novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Applications in Molecular Biology

• Research has also focused on the interaction of similar compounds with DNA, revealing their binding affinities and potential applications in molecular biology. For instance, a study on 2,5-bis(4-guanylphenyl)furan, an analogue of berenil, showed enhanced DNA-binding affinity, indicating potential applications in the development of therapeutic agents (Laughton, Tanious, Nunn, Boykin, Wilson, & Neidle, 1995).

Environmental Impact and Analysis

• Studies involving perfluoroalkyls (PFAs) and polybrominated diphenyl ethers (PBDEs), which are structurally related to the subject compound, have been conducted to understand their environmental impact and accumulation in remote locations, such as the Arctic. These studies are crucial in understanding the long-term environmental and health impacts of these chemicals (Shoeib, Harner, Ikonomou, & Kannan, 2004).

Potential in Material Science and Engineering

• Research in material science has explored the use of furan derivatives, like the one , in the development of sustainable materials. An example is the enzymatic polymerization of furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides, offering an alternative to traditional polyphthalamides used in high-performance materials (Jiang, Maniar, Woortman, Alberda van Ekenstein, & Loos, 2015).